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Compound Name: 1,3-Diisopropylurea

Cat. No.: B130632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Diisopropylurea (IPU) is a disubstituted urea compound with diverse applications in

industrial manufacturing, primarily within the pharmaceutical and agrochemical sectors.

Although frequently encountered as a byproduct in peptide synthesis, IPU also serves as a

valuable intermediate and reagent in various chemical processes. This document provides

detailed application notes and protocols for the industrial uses of 1,3-Diisopropylurea, with a

focus on its role in the synthesis of herbicides and its implications in pharmaceutical

manufacturing as both a genotoxic impurity and a potential therapeutic agent.

Agrochemical Applications: Synthesis of
Phenylurea Herbicides
1,3-Diisopropylurea can be utilized as a precursor in the synthesis of phenylurea herbicides,

such as Isoproturon. These herbicides are effective against a wide range of annual grasses

and broad-leaved weeds. The general synthetic route involves the reaction of a substituted

aniline with a urea derivative.

Application Note: Synthesis of Isoproturon
Isoproturon, chemically N-(4-isopropylphenyl)-N',N'-dimethylurea, is a selective herbicide used

extensively in cereal crops.[1] While several synthetic routes exist, one method involves the
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reaction of p-isopropylaniline (cumidine) with urea to form an intermediate, which is then

methylated. An alternative approach, detailed in patent literature, describes a two-step process

starting from cumidine and urea.[2]

Reaction Scheme:

A general two-step synthesis of Isoproturon is outlined below. The first step involves the

formation of a p-isopropyl phenylurea intermediate from cumidine and urea. The second step is

the methylation of this intermediate.

Step 1: Phenylurea Formation

Step 2: Methylation

p-Isopropylaniline (Cumidine)
p-Isopropyl Phenylurea

Reaction with Urea

Urea

Isoproturon

Reaction with Dimethylamine

Dimethylamine

Solid-Phase Peptide Synthesis

Desired Peptide

Coupling Reaction

N,N'-Diisopropylcarbodiimide (DIC)
1,3-Diisopropylurea (IPU)

Hydration Side-Reaction

Purification Step Final API
IPU Removed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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